Cas no 1198156-69-2 (4-(Isopentyloxy)phenylboronic Acid)

4-(Isopentyloxy)phenylboronic Acid structure

1198156-69-2 structure

Product Name:4-(Isopentyloxy)phenylboronic Acid

CAS No:1198156-69-2

Molecular Formula:C₁₁H₁₇BO₃

Molecular Weight:208.06188

MDL:MFCD08276832

CID:827786

PubChem ID:16218139

4-(Isopentyloxy)phenylboronic Acid Properties

Names and Identifiers

- (4-(Isopentyloxy)phenyl)boronic acid
- [4-(3-Methylbutoxy)phenyl]boronic acid
- 4-(Isopentyloxy)phenylboronic acid
- [4-(3-methylbutoxy)phenyl]boranediol
- 662070_ALDRICH
- AC1Q1PGS
- ACMC-209a4a
- ANW-17384
- CTK4B1514
- Boronic acid, B-[4-(3-methylbutoxy)phenyl]-
- DTXSID00584774
- EN300-56390
- MFCD08276832
- Z381513152
- 1198156-69-2
- YXB15669
- 4-(3-METHYLBUTOXY)PHENYLBORONIC ACID
- DB-367058
- N11786
- CS-0086817
- DS-17581
- AKOS009318219
- (4-(Isopentyloxy)phenyl)boronicacid
- +Expand
- MDL： MFCD08276832
- InChIKey： AJZCFXNTJZWRPP-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H17BO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
- SMILES： CC(C)CCOC1=CC=C(C=C1)B(O)O

Computed Properties

Exact Mass: 208.12700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 208.1270746g/mol
Heavy Atom Count: 15
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 49.7Å²

Experimental Properties

LogP: 0.79130
PSA: 49.69000

4-(Isopentyloxy)phenylboronic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000Q5J-1g	Boronic acid, B-[4-(3-methylbutoxy)phenyl]-	1198156-69-2	97%	1g	$35.00
A2B Chem LLC	AA33095-1g	4-(Isopentyloxy)phenylboronic acid	1198156-69-2	97%	1g	$29.00
Aaron	AR000QDV-100mg	Boronic acid, B-[4-(3-methylbutoxy)phenyl]-	1198156-69-2	98%	100mg	$12.00
abcr	AB271333-250 mg	4-(Isopentyloxy)phenylboronic acid, 97%; .	1198156-69-2	97%	250mg	€102.70	2023-04-26
Alichem	A019114615-5g	(4-(Isopentyloxy)phenyl)boronic acid	1198156-69-2	95%	5g	$818.85	2023-09-04
Ambeed	A210108-250mg	(4-(Isopentyloxy)phenyl)boronic acid	1198156-69-2	97%	250mg	$10.0
Chemenu	CM130991-1g	(4-(Isopentyloxy)phenyl)boronic acid	1198156-69-2	95+%	1g	$91	2021-08-05
Crysdot LLC	CD12174435-1g	(4-(Isopentyloxy)phenyl)boronic acid	1198156-69-2	95+%	1g	$246	2024-07-18
Enamine	EN300-56390-0.05g	[4-(3-methylbutoxy)phenyl]boronic acid	1198156-69-2	95%	0.05g	$19.0	2023-05-05
eNovation Chemicals LLC	Y0996519-10g	(4-(Isopentyloxy)phenyl)boronic acid	1198156-69-2	95%	10g	$520	2022-06-10

4-(Isopentyloxy)phenylboronic Acid Related Literature

1. Note on the Valenta acetic acid test

Analyst, 1894,19, 147-150
2. Removal of trichloroethene by glucose oxidase immobilized on magnetite nanoparticles†

Mengyang Wang,Yao Huang RSC Adv., 2023,13, 11853-11864
3. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
4. A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†

Ian R. Baxendale,Steven V. Ley,Christopher D. Smith,Geoffrey K. Tranmer Chem. Commun., 2006, 4835-4837
5. Ferritin nanocage-based antigen delivery nanoplatforms: epitope engineering for peptide vaccine design†

Peng Lv,Zhao Lei,Yun Zeng,Gang Liu Biomater. Sci., 2019,7, 1794-1800
6. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
7. Real-time in vivo uric acid biosensor system for biophysical monitoring of birds

A. Gumus,S. Lee,K. Karlsson,R. Gabrielson,D. W. Winkler,D. Erickson Analyst, 2014,139, 742-748
8. Syntheses, structures and properties of seven H2BTA coordinating 3-D metallic complexes containing 0-, 1-, 2-, and 3-D frameworks (H2BTA = bis(tetrazolyl)amine)†

Jiao-Min Lin,Bei-Shu Huang,Yang-Fan Guan,Zhao-Qing Liu,Dong-Yao Wang,Wen Dong CrystEngComm, 2009,11, 329-336
9. Ab initio molecular dynamics study of an aqueous NaCl solution under an electric field

Giuseppe Cassone,Fabrizio Creazzo,Paolo V. Giaquinta,Franz Saija Phys. Chem. Chem. Phys., 2016,18, 23164-23173
10. Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†

Chen Liu,Guobin Mao,Chen Su,Xinghu Ji,Zilin Chen,Zhike He Anal. Methods, 2015,7, 7748-7752

1198156-69-2 (4-(Isopentyloxy)phenylboronic Acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1198156-69-2)4-(Isopentyloxy)phenylboronic Acid

Purity:99%

Quantity:5g

Price($):161.0